Cas no 2665664-79-7 (6-chloro-8-(trifluoromethyl)imidazo1,2-apyridine-2-carboxylic acid)

• Product Name: 6-chloro-8-(trifluoromethyl)imidazo1,2-apyridine-2-carboxylic acid
• CAS No: 2665664-79-7
• MF: C₉H₄ClF₃N₂O₂
• MW: 264.588471412659
• MDL: MFCD30529944
• CID: 5686709
• PubChem ID: 165598116
• Update Time: 2025-05-20

6-chloro-8-(trifluoromethyl)imidazo1,2-apyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-chloro-8-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid
• EN300-22139899
• 2665664-79-7
• 6-Chloro-8-trifluoromethyl-imidazo[1,2-a]pyridine-2-carboxylic acid
• 6-chloro-8-(trifluoromethyl)imidazo1,2-apyridine-2-carboxylic acid

• MDL： MFCD30529944
• Inchi： 1S/C9H4ClF3N2O2/c10-4-1-5(9(11,12)13)7-14-6(8(16)17)3-15(7)2-4/h1-3H,(H,16,17)
• InChI Key： BSXKCFSPUZHZCA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C2=NC(C(=O)O)=CN2C=1

Computed Properties

• Exact Mass: 263.9913396g/mol
• Monoisotopic Mass: 263.9913396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54.6Ų

Additional information on 6-chloro-8-(trifluoromethyl)imidazo1,2-apyridine-2-carboxylic acid

6-Chloro-8-(Trifluoromethyl)Imidazo[1,2-a]Pyridine-2-Carboxylic Acid: A Comprehensive Overview

6-Chloro-8-(Trifluoromethyl)Imidazo[1,2-a]Pyridine-2-Carboxylic Acid, also known by its CAS number 2665664-79-7, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of imidazo[1,2-a]pyridines, which are known for their diverse biological activities and potential applications in drug discovery. The structure of this compound features a chloro group at the 6-position and a trifluoromethyl group at the 8-position of the imidazo[1,2-a]pyridine ring system, with a carboxylic acid group attached at the 2-position.

The synthesis of 6-Chloro-8-(Trifluoromethyl)Imidazo[1,2-a]Pyridine-2-Carboxylic Acid involves a series of well-established organic reactions. The starting material is typically an appropriate imidazole or pyridine derivative, which undergoes substitution and coupling reactions to introduce the chloro and trifluoromethyl groups. The carboxylic acid group is often introduced through oxidation or hydrolysis steps. Recent advancements in catalytic methods and green chemistry have made the synthesis of such compounds more efficient and environmentally friendly.

The biological activity of Imidazo[1,2-a]Pyridines has been extensively studied in recent years. Research has shown that these compounds exhibit a wide range of activities, including anti-inflammatory, antitumor, and antimicrobial properties. Specifically, 6-Chloro-8-(Trifluoromethyl)Imidazo[1,2-a]Pyridine-2-Carboxylic Acid has demonstrated potent inhibitory effects on certain enzymes associated with cancer progression and inflammation. For instance, studies have highlighted its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammatory processes.

In addition to its enzymatic activity, this compound has shown promise in modulating cellular signaling pathways. Recent research has focused on its ability to interact with G-protein coupled receptors (GPCRs), which are critical targets in drug development for conditions such as cardiovascular diseases and neurodegenerative disorders. The trifluoromethyl group at the 8-position plays a crucial role in enhancing the compound's lipophilicity and bioavailability, making it a strong candidate for further pharmacological studies.

The application of computational chemistry tools has significantly advanced our understanding of the structure-activity relationships (SARs) of Imidazo[1,2-a]Pyridines. Molecular docking studies have revealed that the chloro group at the 6-position contributes to the compound's ability to bind to specific protein targets with high affinity. Furthermore, quantum mechanical calculations have provided insights into the electronic properties of the molecule, which are essential for predicting its reactivity and stability.

From an industrial perspective, the synthesis and characterization of CAS No: 2665664-79-7 have been optimized to meet the demands of large-scale production. The use of high-throughput screening techniques has enabled rapid assessment of its biological activity across various disease models. This has facilitated its progression into preclinical studies, where it has shown favorable pharmacokinetic profiles and minimal toxicity in animal models.

In conclusion, 6-Chloro-8-(Trifluoromethyl)Imidazo[1,2-a]Pyridine-2-Carboxylic Acid, with its unique structural features and diverse biological activities, represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Continued research into its mechanisms of action and potential clinical uses will undoubtedly shed further light on its therapeutic potential.